Cas no 106063-70-1 (3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-)
106063-70-1 structure
Product Name:3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-
CAS No:106063-70-1
MF:C28H35NO10
MW:545.578209161758
CID:155169
PubChem ID:6435715
Update Time:2025-04-19
3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-
- 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate,diethyl-[2-[4-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
- 3-BUTEN-2-ONE, 3-(4-(2-(DIETHYLAMINO)ETHOXY)PHENOXY)-4-PHENYL-, CITRAT E (1:1), (
- (Z)-3-(4-(2-(Diethylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one citrate
- 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate
- AC1O5KBQ
- diethyl-[2-[4-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
- LS-47276
- 106063-70-1
-
- Inchi: 1S/C22H27NO3.C6H8O7/c1-4-23(5-2)15-16-25-20-11-13-21(14-12-20)26-22(18(3)24)17-19-9-7-6-8-10-19;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-14,17H,4-5,15-16H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b22-17-;
- InChI Key: WTZPAPRXKGPAKD-JJECXDOKSA-N
- SMILES: O(C1C=CC(=CC=1)O/C(/C(C)=O)=C\C1C=CC=CC=1)CC[NH+](CC)CC.OC(C(=O)[O-])(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 545.22615
- Monoisotopic Mass: 545.22609631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 14
- Complexity: 653
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 175Ų
Experimental Properties
- PSA: 174.93
3-Buten-2-one, 3-(4-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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